5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-phenethyl-2-thioxo-1,3-thiazolan-4-one

• Molecular Formula: C24H24N4O2S2
• Molecular Weight: 464.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H24N4O2S2/c1-16(2)15-25-21-18(22(29)27-12-7-6-10-20(27)26-21)14-19-23(30)28(24(31)32-19)13-11-17-8-4-3-5-9-17/h3-10,12,14,16,25H,11,13,15H2,1-2H3/b19-14-
• InChI Key: XAZNBXLRZAMWHB-RGEXLXHISA-N
• Isomeric SMILES: CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=CC=C4
• Canonical SMILES: CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCC4=CC=CC=C4

Description

This compound is a heterocyclic derivative featuring a pyrido[1,2-a]pyrimidin-4-one core conjugated to a 1,3-thiazolan-4-one ring via a (Z)-configured methylidene bridge. Key structural elements include:

• Pyrido[1,2-a]pyrimidin-4-one moiety: A bicyclic system with a ketone group at position 4 and an isobutylamino substituent at position 2.
• Thiazolanone ring: A five-membered sulfur-containing ring with a thioxo group at position 2 and a phenethyl substituent at position 3. The stereospecific (Z)-configuration of the methylidene group is critical for molecular interactions, as it influences spatial orientation and electronic properties .

Biological Activity

The compound 5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-phenethyl-2-thioxo-1,3-thiazolan-4-one presents a unique structural framework that suggests potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships, and relevant case studies.

Structural Overview

The compound features a complex arrangement of functional groups that contribute to its biological activity:

• Pyrido[1,2-a]pyrimidine moiety : Known for various pharmacological effects.
• Isobutylamino group : May enhance interaction with biological targets.
• Thiazole and thioxo groups : Critical for reactivity and biological interactions.

Molecular Characteristics

Property	Value
Molecular Formula	C20H24N4O2S2
Molecular Weight	416.6 g/mol
IUPAC Name	(5Z)-3-(2-methylpropyl)-5-[[2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
InChI Key	YJXGAWWDOGWUBB-DHDCSXOGSA-N

Biological Activity

The biological activity of this compound is primarily linked to its structural components. Research has indicated several potential pharmacological effects:

Antitumor Activity

Compounds similar to this structure have shown antitumor properties. For instance, derivatives of pyrido[1,2-a]pyrimidines have been identified as having significant cytotoxic effects against various cancer cell lines. The mechanism often involves the inhibition of key enzymes involved in cell proliferation and survival.

Antimicrobial Properties

The thiazole and thioxo functionalities suggest potential antimicrobial activity. Compounds with similar structures have demonstrated efficacy against a range of pathogens, including bacteria and fungi. The proposed mechanism includes interference with microbial cell wall synthesis or function.

Enzyme Inhibition

Preliminary studies suggest that this compound may act as an inhibitor of specific enzymes such as dihydrofolate reductase (DHFR) and other kinases. Such inhibition can lead to therapeutic applications in treating diseases like cancer and autoimmune disorders.

Case Studies and Research Findings

• Antitumor Efficacy : A study evaluated the cytotoxic effects of related compounds on human cancer cell lines, revealing IC50 values in the low micromolar range, indicating potent activity (source: PubMed Central) .
• Antimicrobial Testing : Research highlighted the antimicrobial activity of thiazolidinone derivatives against Staphylococcus aureus and Escherichia coli, suggesting similar potential for the current compound (source: Science.gov) .
• Mechanistic Insights : Computational docking studies predicted strong binding affinities to DHFR, supporting the hypothesis of enzyme inhibition as a mechanism of action (source: BenchChem) .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Pyrido-Pyrimidinone Core

Compound Name	Substituent at Position 2 (Pyrido-Pyrimidinone)	Key Structural Features
Target Compound	Isobutylamino	Phenethyl on thiazolanone; (Z)-methylidene bridge
2-(Ethylamino)-3-[(Z)-(3-(2-phenylethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one	Ethylamino	Phenethyl retained; smaller amino group reduces steric bulk, potentially enhancing solubility
2-(Allylamino)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	Allylamino	Isopropyl on thiazolidinone; allyl group introduces π-electrons, altering electronic profile

Key Observations :

• Isobutylamino vs. Ethylamino: The bulkier isobutyl group in the target compound may enhance binding affinity to hydrophobic pockets in biological targets but reduce solubility compared to ethylamino analogs .
• Allylamino: The unsaturated allyl group in ’s compound could facilitate conjugation or redox interactions absent in the target compound .

Modifications in the Thiazolanone/Thiazolidinone Ring

Compound Name	Substituent at Position 3 (Thiazolanone)	Ring Type
Target Compound	Phenethyl	Thiazolanone
3-[(Z)-(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	Benzyl	Thiazolidinone

Key Observations :

• Phenethyl vs.
• Thiazolanone vs. Thiazolidinone: Thiazolanone (saturated) offers greater rigidity, while thiazolidinone (unsaturated) may enhance resonance stabilization .

Spectral Confirmation

• NMR: The (Z)-configuration of the methylidene group is confirmed by coupling constants (e.g., $^3J_{H-H}$ values) and NOE correlations .
• IR: Stretching vibrations at ~1670 cm$^{-1}$ (C=O) and ~1250 cm$^{-1}$ (C=S) validate the thiazolanone and thioxo groups .